Cas no 1805427-68-2 (6-Cyano-3-(difluoromethyl)-4-methylpyridine-2-sulfonyl chloride)

• Product Name: 6-Cyano-3-(difluoromethyl)-4-methylpyridine-2-sulfonyl chloride
• CAS No: 1805427-68-2
• MF: C₈H₅ClF₂N₂O₂S
• MW: 266.652306318283
• CID: 4877058
• Update Time: 2025-06-09

6-Cyano-3-(difluoromethyl)-4-methylpyridine-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-Cyano-3-(difluoromethyl)-4-methylpyridine-2-sulfonyl chloride

• Inchi： 1S/C8H5ClF2N2O2S/c1-4-2-5(3-12)13-8(16(9,14)15)6(4)7(10)11/h2,7H,1H3
• InChI Key： HEJCFPCVPDNIQA-UHFFFAOYSA-N
• SMILES： ClS(C1C(C(F)F)=C(C)C=C(C#N)N=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 400
• XLogP3: 2.2
• Topological Polar Surface Area: 79.2

Additional information on 6-Cyano-3-(difluoromethyl)-4-methylpyridine-2-sulfonyl chloride

Introduction to 6-Cyano-3-(difluoromethyl)-4-methylpyridine-2-sulfonyl Chloride (CAS No. 1805427-68-2)

6-Cyano-3-(difluoromethyl)-4-methylpyridine-2-sulfonyl chloride, with the CAS number 1805427-68-2, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of sulfonyl chlorides, which are widely recognized for their utility as intermediates in the synthesis of various bioactive molecules. The unique structural features of this compound, including the presence of a cyano group, a difluoromethyl substituent, and a methyl group, make it a versatile building block for designing novel therapeutic agents.

The cyano group in the molecular structure of 6-Cyano-3-(difluoromethyl)-4-methylpyridine-2-sulfonyl chloride contributes to its reactivity and functionality. Cyano groups are known to participate in various chemical transformations, including nucleophilic addition reactions and condensation reactions, which are crucial for the synthesis of complex organic molecules. This reactivity makes the compound a valuable tool for chemists working on the development of new drugs and agrochemicals.

The difluoromethyl substituent is another key feature that enhances the utility of this compound. Difluoromethyl groups are often incorporated into pharmaceuticals due to their ability to improve metabolic stability, lipophilicity, and binding affinity to biological targets. Recent studies have shown that compounds containing difluoromethyl groups exhibit enhanced pharmacological properties, making them attractive candidates for drug discovery efforts. The presence of this group in 6-Cyano-3-(difluoromethyl)-4-methylpyridine-2-sulfonyl chloride suggests that it could be used to develop novel compounds with improved pharmacokinetic profiles.

The methyl group in the pyridine ring provides additional structural flexibility and can influence the electronic properties of the molecule. Methyl groups are often used to modulate the solubility, bioavailability, and metabolic pathways of drug candidates. In the context of this compound, the methyl group may play a role in optimizing its interactions with biological targets, thereby enhancing its therapeutic potential.

Sulfonyl chlorides are well-known for their role as leaving groups in substitution reactions, particularly in nucleophilic aromatic substitution (SNAr) reactions. The sulfonyl chloride moiety in 6-Cyano-3-(difluoromethyl)-4-methylpyridine-2-sulfonyl chloride can be readily displaced by nucleophiles, allowing for the introduction of diverse functional groups into the molecule. This property makes it a valuable intermediate for constructing more complex structures and exploring new chemical space.

In recent years, there has been growing interest in developing new strategies for treating various diseases, including cancer, infectious diseases, and neurological disorders. The compound 6-Cyano-3-(difluoromethyl)-4-methylpyridine-2-sulfonyl chloride has shown promise in several preclinical studies as a building block for novel therapeutic agents. For instance, researchers have explored its use in designing kinase inhibitors, which are critical for targeting aberrant signaling pathways involved in cancer progression. The combination of the cyano group, difluoromethyl substituent, and sulfonyl chloride moiety provides a rich scaffold for developing molecules with high selectivity and potency.

Another area where this compound has found application is in the development of agrochemicals. Sulfonyl chlorides are frequently used as intermediates in the synthesis of herbicides and fungicides due to their reactivity and ability to form stable derivatives. The unique structural features of 6-Cyano-3-(difluoromethyl)-4-methylpyridine-2-sulfonyl chloride make it a potential candidate for developing new crop protection agents that are more effective and environmentally friendly.

The synthesis of 6-Cyano-3-(difluoromethyl)-4-methylpyridine-2-sulfonyl chloride involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as cross-coupling reactions and palladium-catalyzed transformations, have been employed to construct the desired molecular framework efficiently. The growing body of knowledge in synthetic organic chemistry continues to provide new tools and methodologies that can be leveraged to improve the synthesis of this compound.

The pharmacological evaluation of derivatives derived from 6-Cyano-3-(difluoromethyl)-4-methylpyridine-2-sulfonyl chloride has revealed several promising leads with potential therapeutic applications. For example, studies have shown that certain derivatives exhibit inhibitory activity against enzymes involved in inflammation and pain pathways. These findings highlight the importance of this compound as a starting point for developing novel drugs that target chronic inflammatory diseases.

In conclusion, 6-Cyano-3-(difluoromethyl)-4-methylpyridine-2-sulfonyl chloride (CAS No. 1805427-68-2) is a versatile chemical entity with significant potential in pharmaceutical research and development. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules with improved pharmacological properties. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in discovering new treatments for various human illnesses.